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Compound of Interest

Compound Name: Flavokawain B

Cat. No.: B1672760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the bioactive properties of Flavokawain B
(FKB), a naturally occurring chalcone with demonstrated anticancer and anti-inflammatory

activities. By summarizing key quantitative data, detailing experimental protocols, and

visualizing critical signaling pathways, this document serves as a valuable resource for

researchers seeking to replicate and build upon existing findings.

I. Comparative Bioactivity of Flavokawain B
Flavokawain B has been shown to exhibit potent cytotoxic effects against a variety of cancer

cell lines, while demonstrating lower toxicity towards normal cells. Its anti-inflammatory

properties are also noteworthy, with studies indicating its ability to suppress key inflammatory

mediators.

Table 1: Cytotoxicity of Flavokawain B (IC50 Values)
The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in

inhibiting a specific biological or biochemical function. The data below, compiled from multiple

studies, quantifies the concentration of Flavokawain B required to inhibit the growth of various

cancer cell lines by 50%. For comparison, IC50 values for some non-cancerous cell lines are

also included.
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Cell Line Cell Type IC50 (µM) Reference

Cancer Cell Lines

143B Osteosarcoma 3.5 [1]

A375 Melanoma 7.6 (µg/mL) [2]

A2058 Melanoma 10.8 (µg/mL) [2]

MCF-7 Breast Cancer 33.8 [3]

MDA-MB-231 Breast Cancer 12.3 [3]

Non-Cancerous Cell

Lines

HEMn Normal Melanocytes 13.9 (µg/mL) [2]

HaCaT Keratinocytes 12.4 (µg/mL) [2]

HepG2 Hepatocytes 23.2 [4]

Table 2: Anti-inflammatory Activity of Flavokawain B
Flavokawain B has been shown to inhibit key inflammatory markers. The following table

summarizes its inhibitory concentration for nitric oxide (NO) production, a key mediator in

inflammation.

Inflammatory
Marker

Cell Line IC50 (µM) Reference

Nitric Oxide (NO) RAW 264.7 9.8 [5]

II. Key Signaling Pathways Modulated by
Flavokawain B
Flavokawain B exerts its anticancer and anti-inflammatory effects by modulating several

critical signaling pathways. The diagrams below, generated using the DOT language, illustrate

these mechanisms.
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A. Anticancer Mechanisms
Flavokawain B induces apoptosis (programmed cell death) and cell cycle arrest in cancer cells

through the intrinsic and extrinsic pathways, and by disrupting cell cycle regulation.
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Flavokawain B's anticancer signaling pathways.
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B. Anti-inflammatory Mechanism
Flavokawain B inhibits the NF-κB signaling pathway, a key regulator of inflammation.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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